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Compound of Interest

Compound Name: Nioxime

Cat. No.: B7763894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

experimental protocols, and key applications of Nioxime (CAS 492-99-9). Nioxime, also

known as 1,2-Cyclohexanedione dioxime, is a versatile organic compound widely recognized

for its utility as a chelating agent in analytical chemistry, particularly for the determination of

nickel and palladium.[1][2]

Core Properties of Nioxime
Nioxime is a white to beige or pale brown crystalline powder.[3][4] Its core chemical and

physical properties are summarized in the table below, providing a comprehensive reference

for laboratory use.
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Property Value Reference(s)

IUPAC Name
(1E,2E)-Cyclohexane-1,2-

dione dioxime
[1]

CAS Number 492-99-9 [1]

Molecular Formula C₆H₁₀N₂O₂ [1]

Molecular Weight 142.16 g/mol [1]

Melting Point 188-192 °C [3]

Boiling Point 339.0 ± 25.0 °C at 760 mmHg [3]

Solubility Soluble in alcohol and water. [3][5]

Appearance
White to beige to brown

crystalline powder or needles.
[3][4]

Purity ≥ 98%

Experimental Protocols
Detailed methodologies for the synthesis of Nioxime and its application in the gravimetric

determination of nickel are outlined below. These protocols are based on established chemical

principles for oxime synthesis and metal chelation.

Synthesis of Nioxime
The synthesis of Nioxime typically involves the reaction of 1,2-cyclohexanedione with

hydroxylamine. The following is a representative protocol.

Materials:

1,2-Cyclohexanedione

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium acetate (CH₃COONa)
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Ethanol

Water

Stirring apparatus

Reflux condenser

Filtration apparatus (Büchner funnel)

Recrystallization solvents (e.g., ethanol/water mixture)

Procedure:

Dissolve 1,2-cyclohexanedione in ethanol in a round-bottom flask equipped with a magnetic

stirrer and a reflux condenser.

In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and

sodium acetate.

Add the hydroxylamine hydrochloride and sodium acetate solution to the stirred solution of

1,2-cyclohexanedione.

Heat the mixture to reflux for a specified period to ensure the complete formation of the

dioxime.

After reflux, cool the reaction mixture to room temperature and then further in an ice bath to

induce crystallization of the Nioxime product.

Collect the crude Nioxime crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with cold water to remove any unreacted starting materials and salts.

Purify the crude product by recrystallization from a suitable solvent system, such as an

ethanol-water mixture, to obtain pure Nioxime crystals.

Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.
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Caption: Workflow for the synthesis of Nioxime.

Gravimetric Determination of Nickel using Nioxime
Nioxime is an excellent reagent for the quantitative analysis of nickel through gravimetric

methods. The procedure relies on the formation of a stable, insoluble nickel-nioxime complex.

Materials:

A sample solution containing an unknown amount of Ni(II) ions.

Nioxime solution (typically a 1% solution in ethanol).

Ammonium hydroxide solution (dilute) to adjust pH.

Hydrochloric acid (dilute) to adjust pH.

Sintered glass crucible (of known constant weight).

Drying oven.

Desiccator.
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Analytical balance.

Procedure:

Accurately weigh a sample containing nickel and dissolve it in a suitable acid, followed by

dilution with distilled water.

Adjust the pH of the solution to a slightly acidic condition (pH ~ 5) using dilute hydrochloric

acid or ammonium hydroxide.[3]

Heat the solution to about 60-80°C.

Add a slight excess of the Nioxime solution to the hot, acidic solution of the nickel salt. This

results in the formation of a voluminous, colored precipitate of nickel(II)-nioximate.

Slowly add dilute ammonium hydroxide solution with constant stirring until the solution is

slightly alkaline. This ensures the complete precipitation of the nickel complex.[3]

Digest the precipitate by keeping the solution hot (without boiling) for about 30-60 minutes to

allow the precipitate to coagulate and become more easily filterable.

Allow the solution to cool to room temperature.

Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.

Wash the precipitate with cold distilled water until it is free of chloride ions (test with silver

nitrate solution).

Dry the crucible with the precipitate in an oven at 110-120°C to a constant weight.

Cool the crucible in a desiccator and weigh it accurately.

From the weight of the nickel-nioximate precipitate, calculate the percentage of nickel in the

original sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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